Cas no 1260664-32-1 (2-Fluoro-5-isocyanatopyridine)

• Product Name: 2-Fluoro-5-isocyanatopyridine
• CAS No: 1260664-32-1
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 5692670
• PubChem ID: 72213744
• Update Time: 2025-11-05

2-Fluoro-5-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1592442
• 2-FLUORO-5-ISOCYANATOPYRIDINE
• AB74204
• 1260664-32-1
• Pyridine, 2-fluoro-5-isocyanato-
• 2-Fluoro-5-isocyanatopyridine

• Inchi： 1S/C6H3FN2O/c7-6-2-1-5(3-8-6)9-4-10/h1-3H
• InChI Key： FPRZICMHRKVGLH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)N=C=O

Computed Properties

• Exact Mass: 138.02294089g/mol
• Monoisotopic Mass: 138.02294089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-5-isocyanatopyridine

Market Research and Analysis Report on 2-Fluoro-5-Isocyanatopyridine (1260664-32-1)

The compound 2-Fluoro-5-isocyanatopyridine, identified by the CAS number 1260664-32-1, has emerged as a significant player in the chemical and pharmaceutical industries. This compound is widely recognized for its unique properties, particularly in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential applications in drug development, where it serves as a key intermediate in the production of bioactive compounds.

Market demand for 2-Fluoro-5-isocyanatopyridine has been driven by its role in the synthesis of novel therapeutic agents. The compound's ability to form stable bonds with various functional groups makes it highly versatile in chemical reactions. This versatility has led to its adoption in the development of anti-inflammatory drugs, antiviral agents, and other therapeutics. Additionally, its use in the synthesis of advanced polymers and materials has further expanded its market presence.

Global suppliers of 2-Fluoro-5-isocyanatopyridine are primarily concentrated in regions with robust chemical manufacturing capabilities, such as Asia-Pacific, North America, and Europe. These suppliers cater to a diverse range of industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The increasing demand for high-quality intermediates in drug development has necessitated the expansion of production capacities by key manufacturers.

From a research perspective, recent studies have focused on optimizing the synthesis pathways of 2-Fluoro-5-isocyanatopyridine to enhance yield and reduce costs. Innovations in catalytic processes and green chemistry have also been explored to minimize environmental impact. These advancements are expected to further stimulate market growth by making the compound more accessible to a broader range of applications.

In conclusion, 2-Fluoro-5-isocyanatopyridine (1260664-32-1) is poised to remain a critical component in the chemical and pharmaceutical sectors due to its versatility and expanding range of applications. As research continues to uncover new potential uses for this compound, its market significance is likely to grow, driven by both technological advancements and increasing industrial demand.